Cas no 1211530-20-9 (5-Bromo-2-methylpyrimidine-4-carboxylic Acid Methyl Ester)

• Product Name: 5-Bromo-2-methylpyrimidine-4-carboxylic Acid Methyl Ester
• CAS No: 1211530-20-9
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 2194594
• PubChem ID: 44631874
• Update Time: 2025-04-21

5-Bromo-2-methylpyrimidine-4-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-methylpyrimidine-4-carboxylate
• DTXSID80660060
• SCHEMBL7452572
• 1211530-20-9
• SB59127
• 5-Bromo-2-methylpyrimidine-4-carboxylic acid methyl ester
• BS-30293
• METHYL5-BROMO-2-METHYLPYRIMIDINE-4-CARBOXYLATE
• DB-370930
• HWTMDVUGIKBUTQ-UHFFFAOYSA-N
• 5-Bromo-2-methylpyrimidine-4-carboxylic Acid Methyl Ester

• MDL： MFCD12923212
• Inchi： 1S/C7H7BrN2O2/c1-4-9-3-5(8)6(10-4)7(11)12-2/h3H,1-2H3
• InChI Key： HWTMDVUGIKBUTQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 229.969
• Monoisotopic Mass: 229.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 1.5

5-Bromo-2-methylpyrimidine-4-carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives